4-Cyano-4-phenylcyclohexanone ethylene ketal
Cat. No. B3065525
CAS No.:
51509-98-9
M. Wt: 243.3 g/mol
InChI Key: NGPVZFGEMDNOTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09403767B2
Procedure details
The title compound of step 2 (43.3 g, 217 mmol) and ethylene glycol (27.4 g, 435 mmol) were boiled in toluol (430 mL) with the addition of p-toluol sulphonic acid (1.87 g, 10.9 mmol) at a water separator for 3 h with reflux. After the reaction had ended, the mixture was cooled, washed with NaHCO3 solution and saturated NaCl solution, dried with Na2SO4 and concentrated to low volume in a vacuum.
[Compound]
Name
p-toluol sulphonic acid
Quantity
1.87 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[O:1]=[C:2]1[CH2:7][CH2:6][C:5]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)([C:8]#[N:9])[CH2:4][CH2:3]1.[CH2:16](O)[CH2:17][OH:18].O>C1(C)C=CC=CC=1>[C:10]1([C:5]2([C:8]#[N:9])[CH2:4][CH2:3][C:2]3([O:18][CH2:17][CH2:16][O:1]3)[CH2:7][CH2:6]2)[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
43.3 g
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCC(CC1)(C#N)C1=CC=CC=C1
|
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Name
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|
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Quantity
|
27.4 g
|
|
Type
|
reactant
|
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Smiles
|
C(CO)O
|
[Compound]
|
Name
|
p-toluol sulphonic acid
|
|
Quantity
|
1.87 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
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Quantity
|
430 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
with reflux
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
the mixture was cooled
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WASH
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Type
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WASH
|
|
Details
|
washed with NaHCO3 solution and saturated NaCl solution
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with Na2SO4
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated to low volume in a vacuum
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
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Type
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|
|
Smiles
|
C1(=CC=CC=C1)C1(CCC2(OCCO2)CC1)C#N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
